Cas no 5451-02-5 (Propanenitrile,3-(cyclohexylamino)-, hydrochloride (1:1))

• Product Name: Propanenitrile,3-(cyclohexylamino)-, hydrochloride (1:1)
• CAS No: 5451-02-5
• MF: C₉H₁₇ClN₂
• MW: 188.697681188583
• CID: 381094
• PubChem ID: 13182731
• Update Time: 2025-04-19

Propanenitrile,3-(cyclohexylamino)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-(cyclohexylamino)-, hydrochloride (1:1)
• N-(2-cyanoethyl)cyclohexylamine hydrochloride; AGN-PC-00LBPA; NSC18481; hydrochloride;
• 3-(Cyclohexylamino)propanenitrile--hydrogen chloride (1/1)
• DTXSID90525378
• NSC-18481
• 5451-02-5
• NSC18481

• Inchi： 1S/C9H16N2.ClH/c10-7-4-8-11-9-5-2-1-3-6-9;/h9,11H,1-6,8H2;1H
• InChI Key： BFCWKCQXFIILSO-UHFFFAOYSA-N
• SMILES： Cl.N(CCC#N)C1CCCCC1

Computed Properties

• Exact Mass: 188.10800
• Monoisotopic Mass: 187.100201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8

Experimental Properties

• PSA: 35.82000
• LogP: 3.01528